CDK7 Biochemical Potency vs. Roscovitine
BS-181 hydrochloride demonstrates a 35-fold to 40-fold selectivity window between CDK7 (IC₅₀ = 21 nM) and CDK2 (IC₅₀ = 880 nM) [1]. In cross-study comparison, CT7001 (samuraciclib) exhibits a narrower 15- to 16-fold selectivity window with CDK7 IC₅₀ = 40-41 nM and CDK2 IC₅₀ = 578-640 nM . SY-5609 shows a substantially larger selectivity window in terms of absolute fold difference but with a different affinity metric (Kd = 0.065 nM for CDK7; Ki = 2600 nM for CDK2) .
| Evidence Dimension | CDK7/CDK2 selectivity ratio |
|---|---|
| Target Compound Data | CDK7 IC₅₀ = 21 nM; CDK2 IC₅₀ = 880 nM |
| Comparator Or Baseline | CT7001: CDK7 IC₅₀ = 40-41 nM, CDK2 IC₅₀ = 578-640 nM; SY-5609: CDK7 Kd = 0.065 nM, CDK2 Ki = 2600 nM |
| Quantified Difference | BS-181: 35- to 42-fold selectivity; CT7001: 15- to 16-fold selectivity; SY-5609: ~40,000-fold selectivity (Kd/Ki basis) |
| Conditions | Cell-free kinase inhibition assays using recombinant CDK7/cyclin H/MAT1 complex and CDK2/cyclin E |
Why This Matters
The magnitude of the CDK7/CDK2 selectivity window influences experimental interpretation, as CDK2 inhibition can confound cell cycle arrest phenotypes attributed to CDK7 blockade.
- [1] Ali S, Heathcote DA, Kroll SH, et al. The development of a selective cyclin-dependent kinase inhibitor that shows antitumor activity. Cancer Res. 2009;69(15):6208-15. View Source
